Tris[2-(2,2,2-trifluoroethoxy)ethyl] phosphate

• IUPAC Name: tris[2-(2,2,2-trifluoroethoxy)ethyl] phosphate
• InChI: InChI=1S/C12H18F9O7P/c13-10(14,15)7-23-1-4-26-29(22,27-5-2-24-8-11(16,17)18)28-6-3-25-9-12(19,20)21/h1-9H2
• InChI Key: UHFCWBVHDROELT-UHFFFAOYSA-N
• Canonical SMILES: C(COP(=O)(OCCOCC(F)(F)F)OCCOCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C12H18F9O7P
• Molecular Weight: 476.23 g/mol
• CAS No.: 864231-27-6

Description

Tris[2-(2,2,2-trifluoroethoxy)ethyl] phosphate is an organophosphorus compound. It is used as a ligand in organometallic chemistry to enhance labialization in metal clusters and as a substitutional equivalent for carbon monoxide. It is also used as an electrolyte additive to improve the electrochemical performance and as a co-solvent for nonflammable electrolytes in Li-ion batteries.

Synthesis Analysis

This compound can be synthesized via a selective three-step substitution transesterification starting with tris(2,2,2-trifluoroethyl) phosphate. The substitution of the trifluoroethoxy group at the phosphorus proceeds selectively in the presence of DBU or lithium alkoxides.

Molecular Structure Analysis

The molecular formula of this compound is C6H6F9O3P. Its molecular weight is 328.07.

Chemical Reactions Analysis

This compound has been demonstrated to be non-reactive against Na metal. This property makes it a suitable candidate for use in non-flammable electrolytes for safe batteries.

Physical and Chemical Properties Analysis

This compound is a liquid at 20°C. It has a refractive index of 1.324 (lit.). Its boiling point is 130-131 °C/743 mmHg (lit.), and its density is 1.487 g/mL at 25 °C (lit.).

Mechanism of Action

The mechanism of action of Tris[2-(2,2,2-trifluoroethoxy)ethyl] phosphate is primarily through its role as a ligand in organometallic chemistry, where it enhances labialization in metal clusters. It also acts as a substitutional equivalent for carbon monoxide.

Safety and Hazards

Tris[2-(2,2,2-trifluoroethoxy)ethyl] phosphate can cause skin irritation and serious eye irritation. Therefore, it is recommended to wear protective gloves, eye protection, and face protection when handling this compound. If skin or eye irritation occurs, it is advised to seek medical attention.

Future Directions

Tris[2-(2,2,2-trifluoroethoxy)ethyl] phosphate has shown potential for use in non-flammable electrolytes for safe batteries. Its non-reactivity against Na metal and excellent ignition tests results make it a promising candidate for future research and development in the field of safe battery technology.